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Compound of Interest

Benzothiazole-5-boronic acid
Compound Name: ,
pinacol ester

CAS No.: 1073354-91-2

Cat. No.: B1439929

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Core Molecular Attributes

Benzothiazole-5-boronic acid pinacol ester, also known by its systematic name 5-(4,4,5,5-
Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole, is a stable, solid compound that serves
as a key building block in organic synthesis.[1][2] Its utility stems from the unique combination
of the benzothiazole heterocycle and the versatile boronic acid pinacol ester functional group.

Below is a summary of its fundamental physicochemical properties:
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Property Value Source(s)
Molecular Formula C13H16BNO2S [11[3]
Molecular Weight 261.15 g/mol [1][3]
Appearance White to off-white solid [1]

CAS Number 1073354-91-2 [1]

The Chemistry of Synthesis: A Self-Validating
Protocol

The reliable synthesis of Benzothiazole-5-boronic acid pinacol ester is paramount for its
application in multi-step synthetic routes. The most common and robust method is the
Palladium-catalyzed Miyaura borylation of a halogenated benzothiazole precursor. This
protocol is widely adopted due to its high efficiency and functional group tolerance.

Mechanistic Rationale

The Miyaura borylation is a powerful cross-coupling reaction. The choice of a palladium
catalyst, a suitable ligand, a base, and a boron source is critical for the reaction's success. The
catalytic cycle, illustrated below, involves the oxidative addition of the palladium(0) complex to
the aryl halide, followed by transmetalation with the diboron reagent and subsequent reductive
elimination to yield the desired boronic ester and regenerate the catalyst. The pinacol ester
group offers the advantage of being monomeric, crystalline, and stable to air and moisture,
unlike many free boronic acids.

Experimental Workflow: Synthesis of Benzothiazole-5-
boronic acid pinacol ester

This protocol describes a typical lab-scale synthesis.
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é Reaction Setup
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Caption: Synthetic workflow for Benzothiazole-5-boronic acid pinacol ester.
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Applications in Drug Discovery and Materials
Science

The true value of Benzothiazole-5-boronic acid pinacol ester lies in its utility as a versatile
building block. The benzothiazole moiety is a privileged scaffold in medicinal chemistry,
appearing in numerous FDA-approved drugs and clinical candidates due to its ability to engage
in various biological interactions. The boronic acid pinacol ester functionality allows for its
seamless integration into larger molecules via Suzuki-Miyaura cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling: A Cornerstone of
Modern Synthesis

The Suzuki-Miyaura coupling is a Nobel Prize-winning reaction that forms a carbon-carbon
bond between an organoboron compound and an organohalide, catalyzed by a palladium
complex. Benzothiazole-5-boronic acid pinacol ester is an ideal coupling partner in these
reactions.

Reactants
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Coupling Coupled Product
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/

Aryl/Heteroaryl Halide
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Caption: Schematic of a Suzuki-Miyaura cross-coupling reaction.

This reaction's broad applicability has led to the synthesis of novel compounds with potential
therapeutic activities, including kinase inhibitors and anti-cancer agents.

Safety and Handling
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As with any chemical reagent, proper handling of Benzothiazole-5-boronic acid pinacol
ester is essential.

e Hazard Identification: This compound is harmful if swallowed and causes skin and serious
eye irritation.[4] It may also cause respiratory irritation.[4]

o Storage: To ensure its stability and longevity, it should be stored in a cool, dry, and well-
ventilated area.[1] For long-term storage, temperatures of -20°C are recommended.[1]

o Personal Protective Equipment (PPE): Always use appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling this compound. Work in a fume hood to avoid
inhalation of dust.

Conclusion

Benzothiazole-5-boronic acid pinacol ester is a high-value chemical tool for researchers in
organic synthesis and drug development. Its stable nature and versatile reactivity, particularly in
Suzuki-Miyaura cross-coupling reactions, make it an indispensable building block for the
construction of complex molecules with diverse biological activities. Understanding its
properties, synthesis, and applications is key to leveraging its full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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